Cas no 50458-77-0 (Isoquinoline-3-carboxamide)

• Product Name: Isoquinoline-3-carboxamide
• CAS No: 50458-77-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD00160690
• CID: 364853
• PubChem ID: 14925627
• Update Time: 2025-07-22

Isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxamide
• ISOQUINOLINE-3-CARBOXAMIDE
• LogP
• MFCD00160690
• CS-0130015
• FT-0742995
• DTXSID90565532
• SCHEMBL678365
• J-521586
• 50458-77-0
• DB-071200
• Isoquinoline-3-carboxamide

• MDL： MFCD00160690
• Inchi： 1S/C10H8N2O/c11-10(13)9-5-7-3-1-2-4-8(7)6-12-9/h1-6H,(H2,11,13)
• InChI Key： KKSZSACCVDIWIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C=CC=CC2=CN=1)N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.271
• Boiling Point: 440.862°C at 760 mmHg
• Flash Point: 220.426°C
• Refractive Index: 1.679
• PSA: 56.97000
• LogP: 2.21790